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Introduction

Copper(ll) tartrate, also known as cupric tartrate, is a metal coordination complex formed
between copper(ll) ions and tartrate anions. It is a compound of significant interest in various
fields, including analytical chemistry, materials science, and organic synthesis.[1][2] This guide
provides an in-depth overview of the molecular formula, weight, properties, synthesis, and
analysis of Copper(ll) tartrate hydrate, tailored for researchers, scientists, and drug
development professionals.

Molecular Identity and Physicochemical Properties

Copper(ll) tartrate typically exists as a hydrated salt, appearing as a blue to green crystalline
powder.[1][3][4] The degree of hydration can vary, which affects its molecular weight. The
anhydrous form is less common due to its instability in atmospheric conditions.[2]

Table 1: Chemical Identifiers for Copper(ll) Tartrate Hydrate
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Identifier

Value

Reference

Systematic Name

Copper(ll) (2R,3R)-2,3-
dihydroxybutanedioate hydrate

[5]

Common Synonyms

Cupric tartrate hydrate, Tartaric

acid cupric salt

[1](6]

CAS Number

946843-80-7

[11(3]5][6]

Molecular Formula

[-CH(OH)CO2]2Cu-xH20 or
C4HaCuOs-xH20

[11(3]15]

InChl Key

MAUZTCHAIPUZJB-
OLXYHTOASA-L

Table 2: Physicochemical Data of Copper(ll) Tartrate Hydrate

Property Value Reference
_ 211.62 g/mol (anhydrous
Molecular Weight ) [1107]
basis)
229.63 g/mol (monohydrate) [6]

Appearance

Blue to green crystalline

[11(3]15]

powder
Melting Point ~275 °C (decomposes) [1]
Insoluble to slightly soluble in
Solubility water. Solubility is influenced
by pH and temperature.[2][4]
) >95.0% to 99.9% (metals
Purity

basis)

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Copper(ll) tartrate are crucial for

reproducible research. The following sections outline common experimental procedures.
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The single diffusion gel growth technique is an effective method for producing high-quality
crystals of sparingly soluble salts like Copper(ll) tartrate at ambient temperatures.[8]

Protocol:

o Gel Preparation: A solution of sodium metasilicate (e.g., 1M) is prepared in deionized water.
The pH of the gel is adjusted by adding tartaric acid, which also serves as the inner reactant.
The specific gravity and pH are optimized for desired crystal growth (e.g., pH of 4).[8] The
mixture is then poured into test tubes and allowed to set for a specific aging period.[8]

o Reactant Addition: Once the silica gel has set, an aqueous solution of a copper(ll) salt, such
as Copper(ll) chloride (CuCl2-:2H20), is carefully layered on top of the gel. This salt acts as
the supernatant or outer reactant.[8]

 Diffusion and Crystal Growth: The copper(ll) ions from the supernatant diffuse slowly into the
gel matrix. They react with the tartrate ions from the tartaric acid already incorporated into
the gel.[8] This slow, controlled reaction leads to the nucleation and growth of Copper(ll)
tartrate crystals within the gel over several days.

e Harvesting: Once the crystals have reached the desired size, they are carefully harvested
from the gel, washed with deionized water to remove any unreacted components, and dried.

Below is a workflow diagram illustrating this synthesis process.
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Diagram 1: Synthesis of Copper(ll) Tartrate via Gel Growth
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Diagram 1: Synthesis of Copper(ll) Tartrate via Gel Growth

Characterization is essential to confirm the identity, structure, and purity of the synthesized
compound.

o Powder X-Ray Diffraction (PXRD): PXRD is used to determine the crystal structure and
phase purity. The grown crystals are ground into a fine powder and analyzed using a
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diffractometer with Cu Ka radiation (wavelength A = 1.5406 A). The resulting diffraction
pattern, with peaks at specific 28 angles, can be indexed to determine the unit cell
parameters, confirming the orthorhombic crystal system for Copper(ll) tartrate.[8]

o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR spectroscopy identifies the functional
groups present in the molecule. A sample is prepared as a KBr pellet, and the spectrum is
recorded in the 400-4000 cm~1! range. The spectrum confirms the presence of carboxylate
groups and hydroxyl groups, and shows coordination of the tartrate to the Cu(ll) ion through
these groups.[8]

o X-ray Photoelectron Spectroscopy (XPS): XPS is employed to determine the elemental
composition and the oxidation state of the copper ions. The analysis of the Cu 2p region of
the spectrum, specifically the binding energies of the 2ps/> and 2pi1/> peaks and their
associated satellites, confirms the presence of Cu?* ions and the paramagnetic nature of the
compound.[8]

The solubility product constant (Ksp) is a measure of the solubility of a sparingly soluble salt.
For Copper(ll) tartrate, it can be determined spectrophotometrically due to the characteristic
blue color of the aqueous Cu?* ion.[9][10][11]

Dissociation Equation: CuCsH40s(s) < Cu2*(aq) + CaHa0e2 (aq)[9] Ksp Expression: Ksp =
[Cu2*][CaH4O627][9]

Protocol:

o Preparation of a Saturated Solution: A saturated solution of Copper(ll) tartrate is prepared by
mixing equimolar solutions of a soluble copper salt (e.g., 0.1 M CuSOa4) and a soluble tartrate
salt (e.g., 0.1 M sodium tartrate).[10] The mixture is allowed to equilibrate for a sufficient time
(e.g., 15 minutes or longer) for the precipitate to form completely.[9][10]

o Separation of Solid: The precipitate is removed from the saturated solution by centrifugation
or filtration to obtain a clear supernatant.[9]

e Preparation of Standard Solutions: A series of standard solutions with known concentrations
of Cu?* are prepared by diluting a stock solution of CuSQOa.[11]
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e Spectrophotometric Measurement: Using a spectrophotometer set to the wavelength of
maximum absorbance for the Cu2* ion (approx. 675 nm), the absorbance of each standard
solution is measured to create a Beer's Law calibration curve (Absorbance vs. [Cu2*]).[9]

o Determination of [Cu2*]: The absorbance of the saturated Copper(ll) tartrate supernatant is
measured. Using the calibration curve, the concentration of Cu2* in the saturated solution is
determined.

o Calculation of Ksp: Since the dissolution stoichiometry is 1:1, the concentration of the tartrate
ion [C2aH40627] is equal to the determined [Cu?*]. The Ksp is then calculated as Ksp =
[Cu2*]2.

The workflow for this analytical procedure is visualized below.
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Diagram 2: Workflow for Ksp Determination of Copper(ll) Tartrate
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Diagram 2: Workflow for Ksp Determination of Copper(ll) Tartrate

Applications and Research Relevance

Copper(ll) tartrate hydrate is a versatile compound with applications spanning multiple

scientific disciplines.

Table 3: Key Application Areas of Copper(ll) Tartrate Hydrate
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Field Application

Description Reference

Organic Synthesis Catalyst

Used as a catalyst in
organic reactions,
such as the
polymerization of
acetylene to form
helical polyacetylene
fibers.[1] Itis also a
precursor for creating
copper-based metal-
organic frameworks
(MOFs).

Analytical Chemistry Reagent

Employed in various
analytical techniques,
including
spectroscopy, to study
copper content in
different samples.[1] It
is a key component in
Fehling's solution for
detecting reducing

sugars.

Materials Science Precursor

Serves as a precursor
for synthesizing
nanocomposite
semiconductors and
other copper-organic

materials.[2]

Agriculture Micronutrient

Utilized in the
formulation of
fertilizers to provide
essential copper
micronutrients for
healthy plant growth
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and enhanced crop
yields.[1]

Acts as a food
preservative and color
- stabilizer, helping to
Food Industry Additive o )
maintain the quality of

various food products.

[1]

The relationship between the compound's structure, its resulting properties, and its diverse
applications is summarized in the diagram below.

Molecular Structure
(Cuz* coordinated by Tartrate)
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Diagram 3: Structure-Property-Application Relationship
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Diagram 3: Structure-Property-Application Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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